N-(4-acetylphenyl)-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-1-[(4-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H20N2O3/c1-15-5-7-17(8-6-15)14-24-13-3-4-20(22(24)27)21(26)23-19-11-9-18(10-12-19)16(2)25/h3-13H,14H2,1-2H3,(H,23,26)
• InChI Key: NFTQOBKEGQQUBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=CC=C(C2=O)C(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

N-(4-acetylphenyl)-1-(4-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as AM-630, is a synthetic cannabinoid receptor antagonist. It was first synthesized in 2001 and has since been used in various scientific research applications.

Scientific Research Applications

Synthesis and Characterization of Polymers

Researchers have developed new aromatic polyamides containing imide units, which show enhanced thermal stability and excellent solubility due to the presence of thermally stable pendant imido groups. These materials have potential applications in high-performance polymers due to their thermal properties and structural versatility (Choi & Jung, 2004).

Asymmetric Synthesis of Amino Acids

The synthesis of chiral auxiliaries for asymmetric synthesis of amino acids has been explored, highlighting the utility of certain carboxamide derivatives in producing high-purity α-amino acids, which are essential for pharmaceutical synthesis and research (Belokon’ et al., 2002).

Antimicrobial and Antifungal Agents

A study on the synthesis and biological evaluation of novel derivatives of 6-oxo-pyridine-3-carboxamide as antibacterial and antifungal agents illustrates the potential pharmaceutical applications of carboxamide derivatives. These compounds displayed broad-spectrum antibacterial activity, suggesting their utility in developing new antimicrobial agents (El-Sehrawi et al., 2015).

Electrochromic and Thermal Properties of Polyamides

Research on polyamides and polyimides containing specific functional groups, such as triphenylamine, has shown significant electrochromic properties and thermal stability. These materials are promising for applications in electronic displays and high-temperature resistant materials (Liaw et al., 2002).

Cytotoxicity and Anticancer Activity

Studies on dirhenium metallacycles and analogues of N-acetyl-4-S-cysteaminylphenol demonstrate the investigation of novel compounds for their cytotoxicity against cancer cell lines. These research efforts contribute to the discovery of potential new treatments for cancer (Ramakrishna et al., 2015); (Lant et al., 2001).